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Compound of Interest

Compound Name: 3-Nitrobenzonitrile

Cat. No.: B118961

This guide provides comprehensive safety and handling information for 3-Nitrobenzonitrile
(CAS No. 619-24-9), intended for researchers, scientists, and professionals in drug
development. Adherence to these guidelines is critical to ensure a safe laboratory environment.

Chemical and Physical Properties

3-Nitrobenzonitrile is a pale yellow crystalline powder.[1][2] Its key physical and chemical
properties are summarized below.

Property Value

Molecular Formula C7HaN20:2

Molecular Weight 148.12 g/mol [1]

Melting Point 114-117 °CJ[2]

Boiling Point 258.1 °C at 760 mmHgJ3]

Density 1.31 g/cm3[3]

Vapor Pressure 0.00217 mmHg[1][4]

Solubility Very soluble in ether, sparingly soluble in water.

[2](5]

Pale yellow powder with an almond-like odor.[1]

[4]

Appearance
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Hazard Identification and GHS Classification

3-Nitrobenzonitrile is classified as a hazardous substance.[6] The primary hazards are

associated with its toxicity upon exposure through various routes.

Hazard Class Category Hazard Statement
H301: Toxic if swallowed[1]
Acute Toxicity, Oral Category 3/4 [5]H302: Harmful if
swallowed[1]
H311: Toxic in contact with
Acute Toxicity, Dermal Category 3/4 skin[5]H312: Harmful in
contact with skin[1]
o ) H331: Toxic if inhaled[5]H332:
Acute Toxicity, Inhalation Category 3/4 o
Harmful if inhaled[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[7]

Serious Eye Damage/Eye
I Category 2
Irritation

H319: Causes serious eye

irritation[7]

Skin Sensitization Category 1

H317: May cause an allergic

skin reaction[7]

Signal Word: Danger[5]

Potential Health Effects:

e May cause methemoglobinemia, leading to cyanosis.[1][4]

» Metabolism may release cyanide, which can impair cellular respiration, causing headache,

dizziness, weakness, collapse, unconsciousness, and potentially death.[8]

o Causes irritation to the skin, eyes, and respiratory tract.[8]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn when handling 3-Nitrobenzonitrile to
minimize exposure.

Protection Type Specifications

Safety glasses with side shields or chemical
Eye/Face Protection goggles conforming to EN166 (EU) or NIOSH
(US) standards.[7][9][10]

Impervious protective clothing and gloves (e.g.,
Skin Protection nitrile rubber).[5][9] Breakthrough time for gloves

should be considered for extended use.[7]

A NIOSH/MSHA or European Standard EN 149
approved respirator should be used if exposure

Respiratory Protection limits are exceeded or if irritation is experienced.
A dust respirator or self-contained breathing

apparatus (SCBA) may be necessary.[5][10]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

/I Connections Inhalation -> MoveToFreshAir [color="#34A853"]; MoveToFreshAir ->
CallPoisonCenter [color="#34A853", style=dashed];

SkinContact -> RemoveClothing [color="#34A853"]; RemoveClothing -> WashSkin
[label="Flush skin and hair\nwith running water and soap.", shape=ellipse, fillcolor="#FBBC05",
fontcolor="#202124"]; WashSkin -> SeekMedicalAdvice [label="If irritation or rash occurs",
style=dashed, color="#34A853"];

EyeContact -> RinseEyes [color="#34A853"]; RinseEyes -> RemoveLenses [label="Remove
contact lenses,\nif present and easy to do.", shape=ellipse, fillcolor="#FBBCO05",
fontcolor="#202124"]; RemoveLenses -> RinseEyes [label="Continue rinsing for at least 15
minutes”, color="#34A853"]; RinseEyes -> SeekMedicalAdvice [label="If eye irritation persists",
style=dashed, color="#34A853"];
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Ingestion -> RinseMouth [color="#34A853"]; RinseMouth -> CallPoisonCenter
[color="#34A853"]; CallPoisonCenter -> TransportToHospital [color="#34A853", style=dashed];
} } Caption: First aid response workflow for 3-Nitrobenzonitrile exposure.

Detailed First Aid Procedures:

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[5][9] If not breathing, give artificial respiration.[10] Seek immediate medical
attention.[5]

o Skin Contact: Immediately remove all contaminated clothing and footwear.[7] Wash the
affected area with plenty of soap and water. If skin irritation or a rash occurs, get medical
advice.[7]

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[7] Remove contact lenses if
present and easy to do.[7] Continue rinsing. If eye irritation persists, seek medical attention.

[7]

e Ingestion: Do NOT induce vomiting.[10] Rinse the mouth with water.[9][11] Immediately call a
POISON CENTER or doctor.[5]

Experimental Protocol: Spill Cleanup

This protocol outlines the steps for safely managing a spill of 3-Nitrobenzonitrile.

/I Connections Evacuate -> Ventilate [color="#5F6368"]; Ventilate -> Ignition [color="#5F6368"];
Ignition -> PPE [color="#5F6368"]; PPE -> ContainSpill [color="#5F6368"]; ContainSpill ->
Cleanup [color="#5F6368"]; Cleanup -> Collect [color="#5F6368"]; Collect -> Container
[color="#5F6368"]; Container -> Decontaminate [color="#5F6368"]; Decontaminate ->

DisposeWaste [color="#5F6368"]; DisposeWaste -> Wash [color="#5F6368"]; } } Caption:
Logical workflow for handling a 3-Nitrobenzonitrile spill.

Methodology:
e Immediate Response:

o Evacuate personnel from the immediate spill area.[9]
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o Ensure the area is well-ventilated.[7][8]

o Remove all potential sources of ignition.[9]

e Personal Protection:

o Don the appropriate PPE as detailed in Section 3, including chemical-resistant gloves,
safety goggles, a respirator, and protective clothing.[7]

e Containment and Cleanup:
o For minor spills, clean up immediately.[7]
o Use dry cleanup procedures to avoid generating dust.[7]

o Carefully sweep up the solid material.[8][10] Alternatively, use a vacuum equipped with a
HEPA filter.

e Disposal:

o Place the collected material into a suitable, labeled, and sealed container for hazardous
waste disposal.[6][7]

o Dispose of the waste in accordance with all local, state, and federal regulations.[6][7]
o Decontamination:
o Thoroughly decontaminate the spill area and all equipment used for cleanup.
o Wash hands and any exposed skin with soap and water after completing the cleanup.[7]

Fire and Explosion Hazard Data

o Flammability: 3-Nitrobenzonitrile is a combustible solid, but it is not considered a significant
fire risk.[6][7] However, containers may burn.[7]

o Extinguishing Media: Use extinguishing media suitable for the surrounding area. There is no
restriction on the type of extinguisher that may be used.[7] Options include water spray, dry
chemical, carbon dioxide, or alcohol-resistant foam.[9]
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e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide
(CO2), and hydrogen cyanide.[8][10]

» Fire-Fighting Procedures:
o Alert the fire brigade and inform them of the location and nature of the hazard.[7]
o Wear full protective gear and a self-contained breathing apparatus (SCBA).[8][10]
o Cool fire-exposed containers with water spray from a protected location.[7]

Handling and Storage

e Handling:

o

Avoid all personal contact, including inhalation of dust.[7]

[¢]

Use only in a well-ventilated area or under a chemical fume hood.[8][10]

[e]

Do not eat, drink, or smoke when using this product.[9]

o

Wash hands thoroughly after handling.[8]

(¢]

Minimize dust generation and accumulation.[8]

e Storage:

[¢]

Store in original, tightly sealed containers.[7]

o

Keep in a cool, dry, and well-ventilated area.[8][10]

o

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[8]

o

Protect containers from physical damage and check regularly for leaks.[7]

Disposal Considerations
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e This material and its container must be disposed of as hazardous waste.[6]

» Disposal should be carried out by an authorized waste collection point in accordance with
local, regional, and national regulations.[7]

e Do not allow the chemical to enter drains or waterways.[9]

This guide is intended to provide essential safety information. Always refer to the most current
Safety Data Sheet (SDS) for 3-Nitrobenzonitrile before use and adhere to all institutional and
regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b118961#safety-and-handling-precautions-for-3-
nitrobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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